![molecular formula C15H15F3O3 B6611138 ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2763759-02-8](/img/structure/B6611138.png)
ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, also known as EMTPC, is an organic compound that has been used in scientific research for a variety of applications. It is a crystalline solid with a molecular weight of 360.41 g/mol, and its chemical structure is C15H13F3NO3. EMTPC is a versatile compound that has found use in a variety of research applications, including the synthesis of complex molecules, the study of biochemical and physiological effects, and the investigation of its mechanism of action.
Scientific Research Applications
Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has been used in a variety of scientific research applications, including the synthesis of complex molecules, the study of biochemical and physiological effects, and the investigation of its mechanism of action. In addition, this compound has been used in the study of enzyme inhibitors, drug delivery systems, and the development of new drugs.
Mechanism of Action
The mechanism of action of ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is not fully understood. However, it is believed that this compound binds to certain enzymes and inhibits their activity, which leads to the inhibition of certain biochemical and physiological processes. In addition, this compound has been found to bind to certain receptors and alter their activity, which may lead to the modulation of certain processes.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In animal studies, this compound has been found to reduce inflammation and pain, inhibit the growth of certain cancer cells, and reduce the activity of certain enzymes involved in the metabolism of drugs. In addition, this compound has been found to have anti-diabetic and anti-inflammatory effects in humans.
Advantages and Limitations for Lab Experiments
The use of ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate in laboratory experiments has a number of advantages and limitations. The most significant advantage of using this compound is its versatility, as it can be used in a variety of research applications. In addition, this compound is relatively inexpensive and readily available. However, there are some limitations to using this compound in laboratory experiments, such as the fact that it is a relatively new compound and its mechanism of action is not fully understood.
Future Directions
There are a number of potential future directions for the use of ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate in scientific research. One potential direction is the development of new drugs that utilize this compound as an active ingredient. In addition, further research into the biochemical and physiological effects of this compound could lead to the development of new treatments for a variety of diseases and conditions. Additionally, further research into the mechanism of action of this compound could lead to the development of new drugs that target specific enzymes and receptors. Finally, further research into the synthesis of this compound could lead to the development of new methods for synthesizing complex molecules.
Synthesis Methods
Ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate can be synthesized via a number of methods. The most common method involves the reaction of 4-fluoro-3-methoxybenzaldehyde with ethyl cyanoacetate in the presence of a base, such as sodium hydroxide, to produce this compound. This method has been used in numerous studies and has been found to be a reliable and efficient method for the synthesis of this compound.
Properties
IUPAC Name |
ethyl 1-methyl-3-(3,4,5-trifluorophenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3O3/c1-3-20-13(19)15-6-14(2,7-15)21-12(15)8-4-9(16)11(18)10(17)5-8/h4-5,12H,3,6-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBNVWJMQAPVFLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CC(C1)(OC2C3=CC(=C(C(=C3)F)F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3O3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.27 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.